DS-1040 Tosylate
DS-1040 Tosylate
DS-1040 Tosylate is an inhibitor of the activated thrombin-activatable fibrinolysis inhibitor (TAFIa), used for the treatment of acute ischemic stroke (AIS).
Brand Name:
Vulcanchem
CAS No.:
1335138-89-0
VCID:
VC0006877
InChI:
InChI=1S/C16H27N3O2.C7H8O3S/c1-12-4-6-15(7-5-12)19-10-14(18-11-19)9-13(16(20)21)3-2-8-17;1-6-2-4-7(5-3-6)11(8,9)10/h10-13,15H,2-9,17H2,1H3,(H,20,21);2-5H,1H3,(H,8,9,10)/t12?,13-,15?;/m0./s1
SMILES:
CC1CCC(CC1)N2C=C(N=C2)CC(CCCN)C(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O
Molecular Formula:
C₂₃H₃₅N₃O₅S
Molecular Weight:
465.61
DS-1040 Tosylate
CAS No.: 1335138-89-0
Inhibitors
VCID: VC0006877
Molecular Formula: C₂₃H₃₅N₃O₅S
Molecular Weight: 465.61
| CAS No. | 1335138-89-0 |
|---|---|
| Product Name | DS-1040 Tosylate |
| Molecular Formula | C₂₃H₃₅N₃O₅S |
| Molecular Weight | 465.61 |
| IUPAC Name | (2S)-5-amino-2-[[1-(4-methylcyclohexyl)imidazol-4-yl]methyl]pentanoic acid;4-methylbenzenesulfonic acid |
| Standard InChI | InChI=1S/C16H27N3O2.C7H8O3S/c1-12-4-6-15(7-5-12)19-10-14(18-11-19)9-13(16(20)21)3-2-8-17;1-6-2-4-7(5-3-6)11(8,9)10/h10-13,15H,2-9,17H2,1H3,(H,20,21);2-5H,1H3,(H,8,9,10)/t12?,13-,15?;/m0./s1 |
| Standard InChIKey | BEUWOXSXOMMLGF-JYGFLIHTSA-N |
| SMILES | CC1CCC(CC1)N2C=C(N=C2)CC(CCCN)C(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O |
| Description | DS-1040 Tosylate is an inhibitor of the activated thrombin-activatable fibrinolysis inhibitor (TAFIa), used for the treatment of acute ischemic stroke (AIS). |
| Reference | [1]. Zhou J, et al. A first-in-human study of DS-1040, an inhibitor of the activated form of thrombin-activatable fibrinolysis inhibitor, in healthy subjects. J Thromb Haemost. 2017 May;15(5):961-971. |
| PubChem Compound | 53464385 |
| Last Modified | Nov 11 2021 |
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